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Compound of Interest

6-Amino-5-cyano-1,3-
Compound Name:
dimethyluracil

Cat. No.: B8552794

Disclaimer: The following disposal procedures are based on information available for the
closely related compound, 6-Amino-1,3-dimethyluracil. The presence of a cyano (-CN) group in
6-Amino-5-cyano-1,3-dimethyluracil may introduce additional hazards. Always consult your
institution's Environmental Health and Safety (EHS) department for specific disposal guidance
and adhere to all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 6-
Amino-5-cyano-1,3-dimethyluracil, designed for researchers, scientists, and drug
development professionals.

l. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are familiar with the potential
hazards of 6-Amino-5-cyano-1,3-dimethyluracil. Based on data for the analogous 6-Amino-
1,3-dimethyluracil, the compound is considered hazardous.[1]

Personal Protective Equipment (PPE):
¢ Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.[1][2][3]

e Lab Coat: A standard lab coat is required to protect from skin contact.[2]
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» Respiratory Protection: If working with fine powder or in a poorly ventilated area, use a
NIOSH-approved respirator.[2]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2] If skin
irritation occurs, seek medical attention.[1][3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical advice.[1]

[3]

« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2]

Ingestion: If swallowed, call a POISON CENTER or doctor.[1]

Il. Chemical and Physical Properties Relevant to
Disposal

Understanding the properties of 6-Amino-5-cyano-1,3-dimethyluracil is crucial for its safe
handling and disposal. The following table summarizes key data for the related compound, 6-
Amino-1,3-dimethyluracil.

Property Data
Appearance Beige Powder Solid
Odor Odorless
Melting Point >300 °C /572 °F[1]
Molecular Formula CeHoN3O2 (for 6-Amino-1,3-dimethyluracil)[4][5]
i 155.15 g/mol (for 6-Amino-1,3-dimethyluracil)[4]
Molecular Weight
[5]
Store in a cool, dry, well-ventilated area in a
Storage

tightly closed container.[1][2][6]
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lll. Step-by-Step Disposal Procedure

The primary recommendation for the disposal of this chemical is to use an approved waste
disposal plant.[1] Do not dispose of it down the drain or in regular trash.

Workflow for Proper Disposal:

Step 1: Assess Waste
- Is the material contaminated?
- Is it a pure substance?

Step 2: Segregate Waste
- Place in a designated, labeled, and sealed container,

l

Step 3: Documentation
- Complete a hazardous waste tag with all required information,

'

Step 4: Storage
- Store the waste container in a designated satellite accumulation area

Step 5: Arrange for Pickup
- Contact your institution's EHS department for waste collection,

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. fishersci.com [fishersci.com]

e 2. aksci.com [aksci.com]

¢ 3. tcichemicals.com [tcichemicals.com]

e 4. 6-Amino-1,3-dimethyluracil 98 6642-31-5 [sigmaaldrich.com]

e 5. 6-Amino-1,3-dimethyluracil | LGC Standards [Igcstandards.com]
e 6. 6-Amino-1,3-dimethyluracil CAS No. 6642-31-5 [lanyachem.com]

 To cite this document: BenchChem. [Safe Disposal of 6-Amino-5-cyano-1,3-dimethyluracil: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8552794#6-amino-5-cyano-1-3-dimethyluracil-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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